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Compound of Interest

Compound Name: 2-Bromo-3-furoyl chloride

Cat. No.: B1325049

2-Bromo-3-furoyl chloride is a bifunctional organic compound built upon a furan scaffold. The
presence of both a highly reactive acyl chloride at the 3-position and a bromine atom at the 2-
position makes it a versatile intermediate for the synthesis of complex molecular architectures.
[1] Its identity is unequivocally established by its Chemical Abstracts Service (CAS) registry
number: 915707-69-6.[2][3][4][5]

Key quantitative data for this compound are summarized below for rapid reference.

Property Value Source(s)
CAS Number 915707-69-6 [21[31[2]1[5]
Molecular Formula CsH2BrClO:2 [4]
Molecular Weight 209.43 g/mol [21[41[5]
Appearance Off-white to slight yellow solid [3]

Purity Typically 295% [2][5]
Primary Application Pharmaceutical Intermediate [3]

Synthesis and Mechanistic Considerations

While specific literature detailing the synthesis of 2-Bromo-3-furoyl chloride is not extensively
published, its preparation logically proceeds from its corresponding carboxylic acid, 2-Bromo-3-
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furoic acid (CAS: 197846-05-2), a known solid with a melting point of 160-163 °C. The
conversion of a carboxylic acid to an acyl chloride is a fundamental and reliable transformation
in organic synthesis, most commonly achieved using thionyl chloride (SOCI2).[6][7][8]

Recommended Synthetic Protocol

The reaction involves treating 2-Bromo-3-furoic acid with an excess of thionyl chloride, often in
an inert solvent or neat.[6] The use of a catalytic amount of N,N-dimethylformamide (DMF) is
highly recommended to accelerate the reaction.[9]

Step-by-Step Methodology:

o Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux
condenser under an inert atmosphere (e.g., Nitrogen or Argon), charge 2-Bromo-3-furoic
acid.

o Reagent Addition: Add thionyl chloride (SOCIz, ~2-3 equivalents). If desired, an anhydrous,
inert solvent like dichloromethane (DCM) or toluene can be used.

o Catalysis: Add a catalytic amount of DMF (e.g., 1-2 drops) to the stirred suspension.

o Reaction: Gently heat the mixture to reflux (typically 40-80°C, depending on the solvent) and
maintain for 2-4 hours, or until the evolution of gas ceases and the reaction mixture becomes
a clear solution.

o Work-up: After cooling to room temperature, remove the excess thionyl chloride and solvent
under reduced pressure. The crude 2-Bromo-3-furoyl chloride can often be used directly or
purified further by vacuum distillation or recrystallization.

Mechanistic Rationale

The choice of thionyl chloride is strategic for several reasons. The mechanism begins with the
nucleophilic attack of the carboxylic acid's carbonyl oxygen onto the sulfur atom of SOCIz.[7]
[10] This forms a highly reactive chlorosulfite intermediate. A subsequent nucleophilic attack by
the chloride ion displaces the leaving group, which readily decomposes into sulfur dioxide
(SO2) and hydrogen chloride (HCI) gas.[9][10]

The key advantages of this protocol are:
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e Irreversibility: The gaseous nature of the byproducts (SO2 and HCI) drives the reaction to
completion according to Le Chatelier's principle.[9]

» Simplified Purification: The byproducts are easily removed from the reaction mixture,
simplifying the isolation of the desired acyl chloride.[8][9]

o Catalytic Enhancement: DMF reacts with SOCI2 to form the Vilsmeier reagent, a more potent
electrophilic species that significantly accelerates the rate of conversion, especially for less

reactive or sterically hindered carboxylic acids.[9]
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Caption: Dual synthetic utility of 2-Bromo-3-furoyl chloride.

Role in Drug Discovery

The furan ring is a privileged scaffold found in numerous natural products and pharmaceuticals.
[1]Furoyl chlorides, such as the closely related 2-furoyl chloride, are key intermediates in the
synthesis of important drugs like mometasone furoate and ceftiofur. [11][12]The incorporation
of a halogen, such as chlorine or bromine, is a common strategy in medicinal chemistry to
modulate a compound's pharmacokinetic and pharmacodynamic properties. [13]Therefore, 2-
Bromo-3-furoyl chloride serves as a valuable starting material for creating libraries of novel,
substituted furan derivatives for screening as potential drug candidates. [3][14][15]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Bromo-3-furoyl chloride is not widely
available, comprehensive safety data for analogous acyl chlorides (e.g., 2-furoyl chloride, 3-
bromo-2-furoyl chloride) provide clear guidance. [16][17][18][19][20] Primary Hazards:

o Corrosive: Causes severe skin burns and serious eye damage. [16][17][19]lt is classified as
a lachrymator, a substance that irritates the eyes and causes tearing. [18]* Reacts Violently
with Water: Contact with water or moisture results in a vigorous exothermic reaction,
liberating toxic and corrosive hydrogen chloride (HCI) gas. [16][20]* Toxicity: Harmful if
swallowed and toxic if inhaled due to the release of HCI gas upon contact with moisture. [16]
[17] Handling Protocols:

o Always handle inside a certified chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), a lab coat, and splash-proof safety goggles with a face shield. [17][19]* Ensure
all glassware and reagents are scrupulously dry to prevent violent reactions. [9]* Avoid
inhalation of dust or vapors. [19] Storage:

e Store in a tightly sealed container in a cool, dry, and well-ventilated area. [16]* Store away
from incompatible materials, particularly water, alcohols, bases, and strong oxidizing agents.
[16][21]* The use of a desiccator for long-term storage is recommended to protect from
atmospheric moisture.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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